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Introduction

N-nitroso-moxifloxacin is a nitrosamine drug substance-related impurity (NDSRI) of the
fluoroquinolone antibiotic, moxifloxacin.[1] It is formed from the N-nitroso derivative of a
secondary amine present in the moxifloxacin structure.[1][2] Regulatory agencies like the U.S.
Food and Drug Administration (FDA) and the European Medicines Agency (EMA) closely
monitor nitrosamine impurities in pharmaceutical products due to their potential health risks.[2]
N-nitroso-moxifloxacin is classified as a Class-4 impurity by the FDA, with a maximum
acceptable intake limit of 1,500 ng/day.[1][3][4]

The N-nitroso-moxifloxacin reference standard is a highly characterized material essential for
the accurate detection and quantification of this impurity in moxifloxacin active pharmaceutical
ingredients (APIs) and finished drug products.[3][5] This document provides detailed protocols
for the use of this reference standard in various analytical applications.

Applications of the Reference Standard

The N-nitroso-moxifloxacin reference standard is critical for several key activities in
pharmaceutical quality control and drug development:
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e Analytical Method Development and Validation (AMV): Essential for developing and
validating sensitive and specific analytical methods for the detection and quantification of the
impurity.[3][6]

e Quality Control (QC): Used as a standard in routine QC testing of moxifloxacin to ensure
product safety and compliance with regulatory limits.[3][6]

» Impurity Profiling: Enables the identification and characterization of impurities in
moxifloxacin.[4]

 Limit of Detection (LOD) and Limit of Quantification (LOQ) Establishment: Helps in
determining the sensitivity of analytical methods.[3][5]

e Regulatory Submissions: Data generated using this standard is crucial for Abbreviated New
Drug Applications (ANDA) and New Drug Applications (NDA) filings to demonstrate control
over impurities.[3][5]

Below is a logical workflow for nitrosamine impurity analysis in pharmaceutical products.

Click to download full resolution via product page

Logical workflow for nitrosamine impurity analysis.

Experimental Protocols
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Advanced analytical techniques such as Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS) are recommended for the precise and sensitive quantification of N-
nitroso-moxifloxacin.[2]

Protocol 1: Quantification by LC-MS/MS

This protocol describes a highly sensitive and robust method for the quantification of N-
nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation using a triple quadrupole
LC/MS/MS system.[1]

1. Materials and Reagents:

» N-nitroso-moxifloxacin Reference Standard

o Moxifloxacin API, formulation tablets, and placebo

e Ammonium formate, Formic acid, Ammonium fluoride (MS Grade)
e Methanol (MS Grade)

o Water (MS Grade)

» Diluent: A suitable solvent mixture for dissolving the sample and standard, often a mix of the
mobile phase constituents.

2. Standard Preparation:

e Stock Solution (100 pg/mL): Accurately weigh and dissolve 5 mg of the N-nitroso-
moxifloxacin reference standard in a 50 mL volumetric flask using the diluent.[1]

e Working Standard Solution (1 pg/mL or 1 ppm): Dilute 1 mL of the stock solution to 100 mL
with the diluent.[1]

o Calibration Curve Standards (2.5 pg/mL to 10 ng/mL): Prepare a series of at least 6-8
calibration standards by performing serial dilutions of the working standard solution.[1]

3. Sample Preparation (for 400 mg Tablets):
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e Place an amount of powdered tablet equivalent to one dose into a 15 mL centrifuge tube.[1]
e Add 10 mL of diluent.[1]

o Vortex for 1 minute, followed by rotational shaking for 20 minutes.[1]

o Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

o Transfer the supernatant to an HPLC vial for analysis.[1]

e Prepare a placebo solution and a spiked placebo sample (e.g., at the LOQ level) using the
same procedure.[1]

4. Instrumentation and Conditions: The following tables summarize the chromatographic and
mass spectrometric conditions based on a published method.[1]

Table 1: Chromatographic Conditions | Parameter | Value | | :--- | :--- | | LC System | Agilent
1290 Infinity Il or equivalent | | Column | Agilent Pursuit XRS3 Diphenyl, 150 x 3 mm | | Mobile
Phase A | 2 mM Ammonium Formate + 0.1% Formic Acid in Water | | Mobile Phase B | 2 mM
Ammonium Formate + 0.1% Formic Acid in Methanol | | Flow Rate | 0.4 mL/min | | Column
Temp. | 40 °C | | Injection Vol. | 5 pL | | Gradient | Time (min) | %B | [ |0 |5]||]3|5]]]15]95|
|118]95]118.15[[]20]5]

Table 2: Mass Spectrometer Source Parameters
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Parameter Value
Agilent 6495D Triple Quadrupole or
MS System < . ple Q :
equivalent
lonization Mode ESI Positive
Gas Temp. 230 °C
Gas Flow 15 L/min
Nebulizer 45 psi
Sheath Gas Temp. 350 °C
Sheath Gas Flow 12 L/min
| Capillary Voltage | 3500 V |
Table 3: MS Acquisition Parameters (MRM)
Precursor Productlon Dwell Time Fragmentor Collision
Compound
lon (m/z) (m/z) (ms) (\"] Energy (V)
N-nitroso-
moxifloxaci 431.2 356.1 50 140 25
n

|| 431.2413.1|50] 140 | 17 |

5. Data Analysis:

e Acquire data using appropriate software (e.g., Agilent MassHunter).[1]

o Construct a calibration curve by plotting the peak area response against the concentration of

the standards.

e Quantify the amount of N-nitroso-moxifloxacin in the test samples by interpolating their

peak area responses from the calibration curve.
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Experimental workflow for LC-MS/MS analysis.
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Table 4: Method Performance Characteristics

Parameter Result

Limit of Detection (LOD) 1 pg/mL[1]

Limit of Quantification (LOQ) 2.5 pg/mL[1]

Linearity Range 2.5 pg/mL to 10 ng/mL (R2 > 0.991)[1]
Reproducibility (%RSD at LOQ) ~4.7% (for seven replicate injections)[1]

| Average Recovery (in placebo) | 86.33%][1] |

Protocol 2: Analysis by HPLC-UV

While LC-MS/MS is the preferred method for trace-level quantification, a validated HPLC-UV
method can be developed for screening purposes or when MS is unavailable. This protocol
outlines the general steps for developing such a method.

1. Instrument and Column Selection:
» HPLC System: A system equipped with a UV/Vis or Photodiode Array (PDA) detector.

e Column: Areversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 yum) is a common starting
point.[7][8]

o Wavelength Selection: Determine the maximum absorbance wavelength (Amax) of N-
nitroso-moxifloxacin by scanning a standard solution. For moxifloxacin, the Amax is around
296 nm, which can be a starting point for method development.[7]

2. Method Development:

* Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer or 0.1% formic acid)
and an organic solvent (e.g., acetonitrile or methanol) is typical.[8] The goal is to achieve
good chromatographic separation between moxifloxacin and the N-nitroso impurity.

e |socratic vs. Gradient Elution: Start with an isocratic method. If co-elution occurs, develop a
gradient method to improve resolution.
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Flow Rate: A typical flow rate is 1.0 mL/min.[7]
. Standard and Sample Preparation:

Prepare stock and working standard solutions of the N-nitroso-moxifloxacin reference
standard in a suitable diluent (e.g., mobile phase).

Prepare sample solutions as described in the LC-MS/MS protocol, ensuring the final
concentration is within the expected linear range of the UV detector.

. Validation:

Validate the developed method according to ICH guidelines, assessing parameters such as
specificity, linearity, range, accuracy, precision, LOD, and LOQ.
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Experimental workflow for HPLC-UV method development.
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Protocol 3: Structural Confirmation by NMR
Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is used for the unequivocal structural
confirmation of the reference standard itself. While not a routine QC test for quantification, it is
part of the standard's characterization.

1. Materials and Equipment:

» N-nitroso-moxifloxacin Reference Standard

o Deuterated solvent (e.g., DMSO-ds, CDCl3)

 NMR Spectrometer (e.g., 400 MHz or higher)

5 mm NMR tubes

2. Sample Preparation:

o Accurately weigh 5-10 mg of the N-nitroso-moxifloxacin reference standard.

» Dissolve the standard in approximately 0.6-0.7 mL of a suitable deuterated solvent in a
clean, dry vial.

o Transfer the solution to an NMR tube.
3. Data Acquisition:
¢ Place the NMR tube in the spectrometer.

e Acquire a 'H NMR spectrum. Typical parameters include a 30° pulse, a relaxation delay of 1-
2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-
noise ratio.

« If required, acquire other spectra such as 13C NMR, DEPT, COSY, and HSQC for full
structural elucidation.

N

. Data Analysis:
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¢ Process the acquired spectrum (Fourier transform, phase correction, and baseline
correction).

+ Integrate the peaks and assign the chemical shifts to the corresponding protons in the N-
nitroso-moxifloxacin structure.

« Compare the resulting spectrum with the certificate of analysis provided by the supplier to
confirm the identity and purity of the reference standard.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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